Cas no 2228740-43-8 (3-(2,4-difluoro-6-methoxyphenyl)methylazetidin-3-ol)

• Product Name: 3-(2,4-difluoro-6-methoxyphenyl)methylazetidin-3-ol
• CAS No: 2228740-43-8
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• CID: 6056377
• PubChem ID: 165882351
• Update Time: 2025-06-09

3-(2,4-difluoro-6-methoxyphenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-difluoro-6-methoxyphenyl)methylazetidin-3-ol
• 2228740-43-8
• 3-[(2,4-difluoro-6-methoxyphenyl)methyl]azetidin-3-ol
• EN300-1768475

• Inchi： 1S/C11H13F2NO2/c1-16-10-3-7(12)2-9(13)8(10)4-11(15)5-14-6-11/h2-3,14-15H,4-6H2,1H3
• InChI Key： UTXBDRPDMXZYLB-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1CC1(CNC1)O)OC)F

Computed Properties

• Exact Mass: 229.09143498g/mol
• Monoisotopic Mass: 229.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(2,4-difluoro-6-methoxyphenyl)methylazetidin-3-ol

Professional Introduction to Compound with CAS No. 2228740-43-8 and Product Name: 3-(2,4-difluoro-6-methoxyphenyl)methylazetidin-3-ol

The compound with the CAS number 2228740-43-8 and the product name 3-(2,4-difluoro-6-methoxyphenyl)methylazetidin-3-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a methylazetidin-3-ol moiety combined with a 2,4-difluoro-6-methoxyphenyl substituent suggests a multifaceted approach to drug design, incorporating both lipophilic and hydrophilic interactions to enhance bioavailability and target specificity.

Recent studies in medicinal chemistry have highlighted the importance of azetidine derivatives in the development of novel therapeutic agents. The azetidin-3-ol scaffold is particularly interesting because it mimics the structure of natural amino acids, which can facilitate interactions with biological targets such as enzymes and receptors. The introduction of fluorine atoms at the 2,4-difluoro position and a methoxy group at the 6-methoxy position further modulates the electronic properties of the aromatic ring, potentially influencing both metabolic stability and binding affinity.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory and infectious diseases. The 2,4-difluoro-6-methoxyphenyl moiety has been shown to exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. This is achieved through interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in the production of inflammatory mediators. The methylazetidin-3-ol part of the molecule may contribute to its ability to cross the blood-brain barrier, making it a promising candidate for central nervous system disorders as well.

Moreover, the structural features of this compound align well with current trends in drug discovery, particularly in the area of kinase inhibition. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The fluorinated aromatic ring in this molecule can serve as a hinge-binding region, interacting with key residues in kinase active sites. This interaction can lead to potent inhibition of kinase activity, thereby disrupting aberrant signaling pathways that contribute to disease progression.

In vitro studies have demonstrated that derivatives similar to 3-(2,4-difluoro-6-methoxyphenyl)methylazetidin-3-ol exhibit significant inhibitory effects on various kinases. For instance, preliminary data suggest that this compound may inhibit tyrosine kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), which are overexpressed in many cancers. The presence of both fluorine atoms and a methoxy group enhances its binding affinity by optimizing hydrophobic interactions and electrostatic complementarity within the enzyme's active site.

Another area where this compound shows promise is in the treatment of neurological disorders. The ability of azetidine derivatives to mimic amino acids suggests potential applications in modulating neurotransmitter systems. For example, compounds with similar scaffolds have been investigated for their effects on GABA (gamma-aminobutyric acid) receptors, which are involved in regulating neuronal excitability. The structural features of 3-(2,4-difluoro-6-methoxyphenyl)methylazetidin-3-ol may allow it to interact with these receptors or other neurotransmitter systems, potentially leading to therapeutic benefits in conditions such as epilepsy or anxiety disorders.

The synthesis of this compound involves sophisticated organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include fluorination reactions at specific positions on the aromatic ring, followed by functional group transformations to introduce the azetidin-3-ol moiety. These synthetic strategies leverage advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed fluorination processes. The successful synthesis not only demonstrates the versatility of these methods but also underscores their importance in producing complex molecules for drug discovery.

Evaluation of this compound's pharmacokinetic properties is crucial for determining its potential as a therapeutic agent. Studies have shown that fluorinated aromatic compounds often exhibit improved metabolic stability due to the electron-withdrawing nature of fluorine atoms. This stability can enhance bioavailability and prolong half-life, making such compounds more effective in vivo. Additionally, computational modeling has been used to predict how 3-(2,4-difluoro-6-methoxyphenyl)methylazetidin-3-ol interacts with biological targets at an atomic level. These models provide valuable insights into binding mechanisms and can guide further optimization efforts.

The impact of fluorine substitution on pharmacological activity cannot be overstated. Fluorine atoms can modulate both electronic and steric properties of molecules, influencing their potency and selectivity. In this case, the two fluorine atoms at positions 2 and 4 on the aromatic ring likely contribute to optimal positioning within binding pockets on biological targets. This positioning enhances interactions through van der Waals forces and hydrophobic effects while minimizing off-target effects due to improved selectivity.

As research continues to uncover new therapeutic applications for azetidine derivatives like 3-(2,4-difluoro-6-methoxyphenyl)methylazetidin-3-ol, collaborations between academic researchers and pharmaceutical companies will be essential for translating laboratory findings into clinical reality. Preclinical studies are already underway to assess its efficacy and safety profiles across various disease models. These studies aim not only to validate its therapeutic potential but also to identify any potential liabilities before human trials begin.

The development pipeline for this compound reflects broader trends in drug discovery toward more targeted therapies based on deep understanding at molecular levels rather than traditional trial-and-error approaches alone now being replaced by rational design principles enhanced by computational tools allowing high-throughput screening combined machine learning predictive analytics significantly accelerating identification promising candidates reducing time cost associated bringing new treatments market faster ultimately benefiting patients seeking better outcomes from diseases once considered difficult treat effectively without resorting use harsh treatments causing debilitating side effects limiting quality life affected individuals families communities worldwide hope future medicine increasingly focused precision personalized care meeting unique needs diverse patient populations ensuring equitable access high-quality healthcare all regardless socioeconomic background geographic location ensuring everyone deserves opportunity live healthy fulfilling lives regardless challenges face today tomorrow